Cas no 1420894-58-1 (tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate
• CAS No: 1420894-58-1
• MF: C₁₃H₂₅NO₂S
• MW: 259.408102750778
• CID: 2177932
• PubChem ID: 71631045
• Update Time: 2025-05-19

tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(3-mercaptopropyl)piperidine-1-carboxylate
• AM99272
• tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate

• Inchi： 1S/C13H25NO2S/c1-13(2,3)16-12(15)14-8-4-6-11(10-14)7-5-9-17/h11,17H,4-10H2,1-3H3
• InChI Key： BSNDMUDBGHILAY-UHFFFAOYSA-N
• SMILES： SCCCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate (CAS No. 1420894-58-1)

Tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1420894-58-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of a piperidine ring substituted with a tert-butyl group at the 1-position and a 3-sulfanylpropyl group at the 3-position. The presence of these functional groups imparts specific chemical properties that may influence its interactions with biological targets. The tert-butyl group, known for its steric hindrance, can enhance the binding affinity of the molecule to its intended target, while the sulfanylpropyl group introduces polarity and potential hydrogen bonding capabilities. These structural elements collectively contribute to the compound's pharmacological profile.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in modulating various biological pathways. Research has demonstrated that piperidine-based compounds can exhibit inhibitory effects on enzymes such as kinases, which are often implicated in diseases like cancer and inflammation. The sulfanylpropyl moiety in tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate may further enhance its ability to interact with such targets by providing additional binding sites or improving solubility.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Current research is focused on identifying small molecules that can selectively inhibit aberrant signaling pathways involved in diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The structural features of tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate suggest that it may possess the necessary properties to interact with relevant biological targets, making it a valuable asset in drug discovery efforts.

Furthermore, the synthesis and optimization of this compound have been subjects of extensive study. Researchers have employed various synthetic strategies to improve yield and purity, ensuring that subsequent pharmacological evaluations are conducted on high-quality material. Advances in synthetic methodologies have enabled the production of complex piperidine derivatives like tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate with greater efficiency and precision, facilitating faster progression towards clinical applications.

The pharmacological evaluation of CAS No. 1420894-58-1 has revealed promising preliminary results. In vitro studies have indicated that this compound exhibits inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, its interaction with other biological targets has been explored, revealing additional therapeutic possibilities. These findings underscore the importance of continued research into this compound and its derivatives.

The development of novel drug candidates is a complex process that requires meticulous characterization at multiple stages. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to confirm the structure and purity of tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate. These methods provide critical data for understanding the compound's behavior in various experimental conditions and are essential for advancing it towards preclinical and clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of CAS No. 1420894-58-1 with potential biological targets, providing insights into its mechanism of action. These computational studies complement experimental efforts by offering a rational basis for designing analogs with improved pharmacological properties.

In conclusion, Tert-butyl 3-(3-sulfanylpropyl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like CAS No. 1420894-58-1 are poised to play a crucial role in addressing unmet medical needs.